Cas no 2580102-27-6 (3-(2R)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylprop-2-ynoic acid)

• Product Name: 3-(2R)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylprop-2-ynoic acid
• CAS No: 2580102-27-6
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 5657736
• PubChem ID: 165893368
• Update Time: 2025-05-28

3-(2R)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylprop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27726649
• 2580102-27-6
• 3-[(2R)-1-[(benzyloxy)carbonyl]-2-methylpyrrolidin-2-yl]prop-2-ynoic acid
• 3-(2R)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylprop-2-ynoic acid

• Inchi： 1S/C16H17NO4/c1-16(10-8-14(18)19)9-5-11-17(16)15(20)21-12-13-6-3-2-4-7-13/h2-4,6-7H,5,9,11-12H2,1H3,(H,18,19)/t16-/m1/s1
• InChI Key： PEDHFHIRTHTFTC-MRXNPFEDSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@@]1(C#CC(=O)O)C)=O

Computed Properties

• Exact Mass: 287.11575802g/mol
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(2R)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylprop-2-ynoic acid

Comprehensive Overview of 3-(2R)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylprop-2-ynoic acid (CAS No. 2580102-27-6)

3-(2R)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylprop-2-ynoic acid (CAS No. 2580102-27-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidine backbone and propynoic acid moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and functional versatility make it a valuable asset in drug discovery and development.

The compound's benzyloxycarbonyl (Cbz) protecting group is a key feature, widely recognized for its role in peptide synthesis and organic transformations. Researchers often utilize this group to safeguard reactive sites during multi-step synthetic routes. The 2-methylpyrrolidin-2-yl segment introduces stereochemical diversity, which is crucial for modulating biological activity and optimizing drug-target interactions. This aspect aligns with the growing demand for chiral building blocks in asymmetric synthesis, a trending topic in modern organic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward small molecule inhibitors and protease-targeting compounds. 3-(2R)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylprop-2-ynoic acid fits into this narrative as a potential precursor for designing such therapeutics. Its prop-2-ynoic acid functionality offers a reactive handle for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This capability resonates with the current emphasis on fragment-based drug design and click chemistry applications.

From a synthetic perspective, the compound's CAS No. 2580102-27-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. The inclusion of the (2R) stereodescriptor highlights the enantiomeric purity, a critical quality attribute in pharmaceutical manufacturing. This specificity addresses the increasing regulatory focus on stereoselective synthesis and the need for optically pure intermediates in API production.

The compound's relevance extends to bioconjugation strategies, where its alkyne group can participate in Huisgen cycloaddition reactions. This property aligns with the burgeoning field of chemical biology, where researchers seek to label biomolecules or construct hybrid systems. Such applications have become particularly prominent in targeted drug delivery systems and diagnostic probe development, areas that consistently rank high in scientific literature searches.

Stability studies of 3-(2R)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylprop-2-ynoic acid indicate robust performance under standard laboratory conditions, with particular attention to moisture-sensitive functionalities. Proper storage recommendations typically suggest anhydrous environments at controlled temperatures, reflecting best practices for handling carbamate-protected compounds. These stability characteristics contribute to its reliability as a synthetic building block.

In the context of green chemistry initiatives, researchers have explored sustainable synthetic routes to access this scaffold. The compound's structural features lend themselves to potential catalytic asymmetric synthesis approaches, reducing reliance on stoichiometric reagents. This direction responds to the pharmaceutical industry's push toward environmentally benign processes, a subject of numerous recent publications and conference presentations.

Analytical characterization of CAS No. 2580102-27-6 typically involves advanced techniques such as chiral HPLC for enantiomeric excess determination and 2D NMR for full structural elucidation. These methodologies address the compound's complexity while providing the rigorous quality control demanded in contemporary pharmaceutical development. The analytical data package for such compounds has become increasingly comprehensive, reflecting heightened quality standards in the sector.

The patent landscape surrounding pyrrolidine derivatives reveals continuous innovation, with 3-(2R)-1-(benzyloxy)carbonyl-2-methylpyrrolidin-2-ylprop-2-ynoic acid appearing in various intellectual property filings. These documents often highlight its utility in creating kinase inhibitors or GPCR modulators, two of the most sought-after target classes in drug discovery. This connection positions the compound at the intersection of cutting-edge therapeutic development and industrial chemistry.

Looking forward, the scientific community anticipates expanded applications of this compound in peptidomimetic design and conformationally constrained scaffolds. These directions capitalize on the compound's rigid yet functionalized architecture, which can mimic biological recognition elements while offering improved metabolic stability. Such developments would further cement its position as a valuable tool in medicinal chemistry campaigns targeting challenging biological targets.